Cas no 2680854-68-4 (1,2,3,4-Tetrahydroquinoline-5-sulfinic acid)

• Product Name: 1,2,3,4-Tetrahydroquinoline-5-sulfinic acid
• CAS No: 2680854-68-4
• MF: C₉H₁₁NO₂S
• MW: 197.2541410923
• CID: 5650404
• PubChem ID: 165908553
• Update Time: 2025-10-29

1,2,3,4-Tetrahydroquinoline-5-sulfinic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28272125
• 1,2,3,4-tetrahydroquinoline-5-sulfinic acid
• 2680854-68-4
• 1,2,3,4-Tetrahydroquinoline-5-sulfinic acid

• Inchi： 1S/C9H11NO2S/c11-13(12)9-5-1-4-8-7(9)3-2-6-10-8/h1,4-5,10H,2-3,6H2,(H,11,12)
• InChI Key： QNURQFZEDDNBKF-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2=C1CCCN2)(=O)O

Computed Properties

• Exact Mass: 197.05104977g/mol
• Monoisotopic Mass: 197.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų

Additional information on 1,2,3,4-Tetrahydroquinoline-5-sulfinic acid

Comprehensive Overview of 1,2,3,4-Tetrahydroquinoline-5-sulfinic acid (CAS No. 2680854-68-4)

1,2,3,4-Tetrahydroquinoline-5-sulfinic acid (CAS No. 2680854-68-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the tetrahydroquinoline family, a class of heterocyclic compounds known for their versatility in drug discovery and material science. The presence of the sulfinic acid moiety further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for 1,2,3,4-Tetrahydroquinoline derivatives has surged, driven by their role in developing novel therapeutics. Researchers are particularly interested in this compound due to its potential as a building block for central nervous system (CNS) drugs and anti-inflammatory agents. The sulfinic acid group in the molecule offers unique opportunities for further functionalization, enabling the creation of tailored compounds for targeted biological activity.

The synthesis of 1,2,3,4-Tetrahydroquinoline-5-sulfinic acid involves advanced organic chemistry techniques, including catalytic hydrogenation and sulfonation reactions. These methods ensure high purity and yield, which are critical for its application in high-throughput screening and medicinal chemistry. The compound's stability under various conditions also makes it suitable for long-term storage and large-scale production.

One of the most frequently asked questions about 1,2,3,4-Tetrahydroquinoline-5-sulfinic acid is its solubility profile. Studies indicate that it exhibits moderate solubility in polar solvents such as water, methanol, and dimethyl sulfoxide (DMSO), which is advantageous for laboratory and industrial applications. Its pH-dependent behavior further allows for precise control in reaction conditions, a feature highly valued in green chemistry initiatives.

From an environmental perspective, 1,2,3,4-Tetrahydroquinoline-5-sulfinic acid aligns with the growing trend toward sustainable chemical processes. Its potential for biodegradation and low toxicity profile make it a candidate for eco-friendly synthesis routes. This aspect is particularly relevant given the increasing regulatory focus on reducing hazardous waste in chemical manufacturing.

In the context of drug discovery, this compound has been explored for its structure-activity relationships (SAR). The tetrahydroquinoline scaffold is known to interact with various biological targets, including G-protein-coupled receptors (GPCRs) and enzymes. The addition of the sulfinic acid group introduces potential for hydrogen bonding and ionic interactions, which can enhance binding affinity and selectivity.

Another area of interest is the compound's role in material science. Its ability to form stable complexes with metals and other organic molecules opens doors for applications in catalysis and nanotechnology. Researchers are investigating its use in photocatalysts and conductive polymers, leveraging its electronic properties for advanced materials.

For those seeking analytical methods to characterize 1,2,3,4-Tetrahydroquinoline-5-sulfinic acid, techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR), and mass spectrometry (MS) are commonly employed. These methods ensure accurate identification and quantification, which are essential for quality control in research and production settings.

In summary, 1,2,3,4-Tetrahydroquinoline-5-sulfinic acid (CAS No. 2680854-68-4) represents a multifaceted compound with broad applicability in pharmaceuticals, materials science, and sustainable chemistry. Its unique structural features and reactivity profile position it as a valuable tool for researchers aiming to develop innovative solutions in these fields. As interest in heterocyclic compounds and functionalized intermediates continues to grow, this compound is poised to play a pivotal role in future scientific advancements.